Cas no 406-78-0 (1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether)

• Product Name: 1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether
• CAS No: 406-78-0
• MF: C₄H₃F₇O
• MW: 200.054846048355
• MDL: MFCD00236118
• CID: 37311
• PubChem ID: 253661640
• Update Time: 2025-05-26

1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether
• 1,1,2,2-Tetrafluoroethyl-2,2,2-trifluoroethylether
• Ether,1,1,2,2-tetrafluoroethyl 2,2,2-trifluoroethyl (8CI)
• (2,2,2-Trifluoroethoxy)-1,1,2,2-tetrafluoroethane
• 1-(2,2,2-Trifluoroethoxy)-1,1,2,2-tetrafluoroethane
• 2,2,2-Trifluoroethoxy-1,1,2,2-tetra fluoro ethane
• 2,2,2-Trifluoroethyl1,1,2,2-tetrafluoroethyl ether
• 347mcfEbg
• AE 3000
• Asahiklin AE 3000
• AsahiklinAE 3100
• HFE 347
• HFE 347pc-f
• HFE 347pcf2
• HFE-S 7
• S 7
• S 7 (ether)
• 1,1,2,2-Tetrafluoroethyl2,2,2-trifluoroethyl ether
• 1,1,2,2-Tetrafluoro-1-(2,2,2-trifluoroethoxy)ethane
• Ethane, tetrafluoro(trifluoroethoxy)-
• Ethane,1,1,2,2-tetrafluoro-1-(2,2,2-trifluoroethoxy)-
• 1,1,2,2,5,5,5-heptafluoro-3-oxapentane
• (1H,1H-Perfluoroethyl)(2H-perfluoroethyl)ether
• Tftfe-ethane
• CF3CH2OCF2CF2H
• CWIFAKBLLXGZIC-UHFFFAOYSA-N
• SBB092544
• 406-78-0
• D92655
• T3057
• 1,1,1,4,4,5,5-Heptafluoro-3-oxopentane
• 2,2,2-trifluoroethyl 1,1,2,2-tetrafluoroethyl ether
• NS00019058
• DTXSID8074786
• HFE-347pc-f2
• FT-0605966
• A825230
• 1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether/HFE347
• C4H3F7O
• SCHEMBL661236
• Ethane, 1,1,2,2-tetrafluoro-1-(2,2,2-trifluoroethoxy)-
• MFCD00236118
• 1,1,2,2-tetrafluoro-1-(2,2,2-trifluoroethoxy) ethane
• AKOS005064051
• 1,1,2,2-Tetrafluoroethyl-2,2,2-trifluoroethyl ether
• LS-12973
• AMY6882
• HFE-347pcf2
• DB-049631
• DTXCID4039788
• 609-858-6

• MDL： MFCD00236118
• Inchi： 1S/C4H3F7O/c5-2(6)4(10,11)12-1-3(7,8)9/h2H,1H2
• InChI Key： CWIFAKBLLXGZIC-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(OCC(F)(F)F)F

Computed Properties

• Exact Mass: 200.00700
• Monoisotopic Mass: 200.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Transparent colorless liquid with slight ether smell
• Density: 1.479
• Boiling Point: 56°C(lit.)
• Flash Point: °C
• Refractive Index: 1.276
• PSA: 9.23000
• LogP: 2.42320

1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 3271
• Hazard Category Code： 10
• Safety Instruction： S16
• Hazardous Material Identification：
• Risk Phrases：R10
• HazardClass：IRRITANT
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether

Introduction to 1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether (CAS No. 406-78-0)

1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether, identified by the chemical compound code CAS No. 406-78-0, is a fluorinated ether with significant applications in modern chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which impart unique physical and chemical properties essential for various industrial and scientific purposes.

The molecular structure of 1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether consists of two fluorinated ethyl groups connected through an oxygen atom. The extensive fluorination enhances its thermal stability and solvency properties, making it a valuable solvent in organic synthesis and pharmaceutical manufacturing. Its low reactivity and high boiling point further contribute to its utility in demanding chemical processes.

In recent years, the demand for fluorinated compounds has surged due to their role in developing advanced materials and pharmaceuticals. The CAS No. 406-78-0 designation ensures precise identification and regulatory compliance in laboratory and industrial settings. Researchers have leveraged this compound's unique characteristics to create novel drug delivery systems and improve reaction efficiencies in synthetic pathways.

One of the most compelling applications of 1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether is in the field of medicinal chemistry. Its ability to dissolve a wide range of organic molecules has made it indispensable in the synthesis of complex pharmaceutical intermediates. Furthermore, its fluorine atoms can influence metabolic pathways and drug interactions, providing a foundation for designing next-generation therapeutics with enhanced efficacy and reduced side effects.

Recent studies have highlighted the compound's potential in green chemistry initiatives. By replacing traditional volatile organic compounds (VOCs) with 1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether, researchers have been able to reduce environmental impact while maintaining high reaction yields. This aligns with global efforts to promote sustainable chemical practices without compromising on performance or safety.

The versatility of CAS No. 406-78-0 extends beyond pharmaceuticals into materials science. Its dielectric properties make it suitable for use as a dielectric fluid in high-performance electronic devices. Additionally, its stability under extreme conditions has led to its adoption in specialized coatings and adhesives that require resistance to heat and chemicals.

As scientific understanding evolves, new applications for 1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether continue to emerge. For instance, researchers are exploring its use as a cryogenic fluid for superconducting magnets due to its low boiling point and high thermal conductivity. Such innovations underscore the compound's broad utility across multiple scientific disciplines.

The synthesis of CAS No. 406-78-0 involves sophisticated methodologies that highlight the ingenuity of modern chemical engineering. Advanced catalytic processes enable the efficient production of this compound while minimizing waste generation. These techniques not only enhance production efficiency but also align with environmental stewardship principles by reducing the ecological footprint of chemical manufacturing.

In conclusion,1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether (CAS No. 406-78-0) represents a cornerstone in contemporary chemical research and industrial applications. Its unique properties have paved the way for breakthroughs in pharmaceuticals、materials science，and sustainable chemistry，ensuring its continued relevance in advancing scientific knowledge and technological innovation.